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Compound of Interest

Compound Name: SKA-111

Cat. No.: B15585319 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for SKA-111, a selective activator of the KCa3.1 potassium channel.

While a specific Safety Data Sheet (SDS) for SKA-111 is not publicly available, the following

procedures are based on general best practices for the disposal of research-grade chemicals

and information from the SDS of structurally similar compounds.

Core Safety and Disposal Parameters
It is crucial to treat SKA-111 as a potentially hazardous substance. The following table

summarizes key information and recommended practices.
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Parameter
Information /
Recommended Practice

Source/Rationale

Chemical Name
5-methylnaphtho[1,2-d]thiazol-

2-amine
IUPAC Name

CAS Number 1369170-24-0
Chemical Abstract Service

Registry Number

Molecular Formula C12H10N2S ---

Appearance Solid powder MedKoo Biosciences[1]

Storage

Short term (days to weeks): 0 -

4°C, Dry, dark. Long term

(months to years): -20°C.

MedKoo Biosciences[1]

Personal Protective Equipment

(PPE)

Safety glasses, chemical-

resistant gloves (e.g., nitrile),

lab coat.

General laboratory safety

protocols.

Spill Management

Sweep up solid material,

avoiding dust generation.

Place in a suitable, labeled

container for disposal.

Based on SDS for similar

compounds.

Disposal Container

A designated, sealed, and

clearly labeled hazardous

waste container.

General laboratory waste

guidelines.[1][2]

Waste Classification

Should be considered a

chemical hazardous waste.

Classification should be

confirmed with your

institution's Environmental

Health and Safety (EHS)

department.

General laboratory waste

guidelines.[1][2]

Step-by-Step Disposal Protocol
Adherence to a standardized disposal workflow is critical for safety and regulatory compliance.
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Consult Institutional Guidelines: Before initiating any disposal procedure, consult your

institution's specific chemical hygiene plan and hazardous waste management guidelines.[3]

Your Environmental Health and Safety (EHS) department is the primary resource for

guidance.

Wear Appropriate PPE: Always wear the recommended personal protective equipment,

including a lab coat, safety glasses, and chemical-resistant gloves, when handling SKA-111
waste.

Prepare for Disposal:

Solid Waste: Carefully sweep any remaining solid SKA-111 into a designated hazardous

waste container. Minimize dust formation during this process.

Contaminated Materials: Any materials that have come into contact with SKA-111, such

as pipette tips, weigh boats, and contaminated gloves, should be placed in the same

designated hazardous waste container.

Solutions: Solutions containing SKA-111 should be collected in a separate, compatible,

and clearly labeled liquid hazardous waste container. Do not pour solutions down the

drain.[1]

Labeling Waste Containers:

Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical

name: "SKA-111 (5-methylnaphtho[1,2-d]thiazol-2-amine)".[1]

Include the approximate concentration and quantity of the waste.

Note the date when the waste was first added to the container.

Storage of Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

Ensure the storage area is secure and away from incompatible materials.
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Arrange for Pickup: Contact your institution's EHS or hazardous waste management

department to schedule a pickup for the full waste container.[3][4]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of SKA-111.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.mtu.edu/research/integrity/lab-operations/chemical-research/
https://ehs.research.uiowa.edu/wasteenvironmental/chemical-waste
https://www.benchchem.com/product/b15585319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Handling

Containment & Labeling

Final Steps

Start: Have SKA-111 Waste

Consult Institutional
EHS Guidelines

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste Types

Solid Waste & Contaminated Materials

Solid

Liquid Waste (Solutions)

Liquid

Place in Labeled
Solid Hazardous
Waste Container

Place in Labeled
Liquid Hazardous
Waste Container

Label Container Correctly:
- 'Hazardous Waste'

- Chemical Name & CAS
- Date

Store in Designated
Satellite Accumulation Area

Arrange for EHS
Waste Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15585319?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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